Cas no 118156-18-6 (1H-Isoindol-3-amine,1-imino-5,6-bis(octyloxy)-)

• Product Name: 1H-Isoindol-3-amine,1-imino-5,6-bis(octyloxy)-
• CAS No: 118156-18-6
• MF: C₂₄H₃₉N₃O₂
• MW: 401.585366487503
• CID: 131778
• PubChem ID: 24869949
• Update Time: 2025-04-19

1H-Isoindol-3-amine,1-imino-5,6-bis(octyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-3-amine,1-imino-5,6-bis(octyloxy)-
• 1,3-Diimino-5,6-bis(octyloxy)isoindoline
• 3-imino-5,6-dioctoxyisoindol-1-amine
• 1,3-dihydro-1,3-diimino-5,6-bis(octyloxy)isoindole
• 1H-Isoindol-3-amine,1-imino-5,6-bis(octyloxy)
• 5,5-bis(octyloxy)-1,3-diiminoisoindole
• 5,6-bis(dodecyloxy)-1,3-diiminoisoindoline
• 5,6-bis(octyloxy)-1,3-diiminoisoindoline
• 118156-18-6
• AKOS015898064
• J-003716
• 5,6-bis(octyloxy)-2,3-dihydro-1H-isoindole-1,3-diimine
• DTXSID40412860
• 1,3-Diimino-5,6-bis(octyloxy)isoindoline, 98%
• 5,6-Bis(octyloxy)isoindoline-1,3-diimine

• MDL： MFCD00674067
• Inchi： 1S/C24H39N3O2/c1-3-5-7-9-11-13-15-28-21-17-19-20(24(26)27-23(19)25)18-22(21)29-16-14-12-10-8-6-4-2/h17-18H,3-16H2,1-2H3,(H3,25,26,27)
• InChI Key： BSEHMIIRKOOGMD-UHFFFAOYSA-N
• SMILES： O(C1=CC2C(N)=NC(C=2C=C1OCCCCCCCC)=N)CCCCCCCC

Computed Properties

• Exact Mass: 401.30400
• Monoisotopic Mass: 401.30422750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 16
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 7.3
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.08
• Melting Point: 122-125 °C (lit.)
• Boiling Point: 535.7°C at 760 mmHg
• Flash Point: 277.8°C
• Refractive Index: 1.544
• PSA: 78.19000
• LogP: 6.94740
• Solubility: Not determined

1H-Isoindol-3-amine,1-imino-5,6-bis(octyloxy)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38